Cas no 741271-91-0 (N-(4-Amino-2-chlorophenyl)-2-methylpropanamide)

• Product Name: N-(4-Amino-2-chlorophenyl)-2-methylpropanamide
• CAS No: 741271-91-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 1069235
• PubChem ID: 960643
• Update Time: 2025-04-20

N-(4-Amino-2-chlorophenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-chlorophenyl)isobutyramide
• N-(4-Amino-2-chlorophenyl)-2-methylpropanamide
• N-(4-amino-2-chlorophenyl)-2-methylpropanamide(SALTDATA: HCl)
• 741271-91-0
• N-(4-Amino-2-chloro-phenyl)-isobutyramide
• AKOS000104340
• CS-0021978
• N-(4-Amino-2-chlorophenyl)-2-methylpropanamide x1hcl
• VS-09659
• DTXSID80359361
• BB 0246698
• BBL030177
• STK947766

• MDL： MFCD03906873
• Inchi： 1S/C10H13ClN2O/c1-6(2)10(14)13-9-4-3-7(12)5-8(9)11/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： LOVISBVJDBTJEM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(C)C)=O)N

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

N-(4-Amino-2-chlorophenyl)-2-methylpropanamide Security Information

• HazardClass：IRRITANT